Cas no 36067-56-8 (Datiscoside)

• Product Name: Datiscoside
• CAS No: 36067-56-8
• MF: C₃₈H₅₄O₁₂
• MW: 702.828173160553
• CID: 920970
• PubChem ID: 118275
• Update Time: 2025-04-19

Datiscoside Chemical and Physical Properties

Names and Identifiers

• Datiscoside
• CUCURBITACIN D DEHYDROEPIRHAMNOSIDE
• DATISCOSIDE(RG)
• Darutigel
• NS00057120
• 36067-56-8
• DTXSID901100341
• Neuro_000079
• (2beta,9beta,10alpha,16alpha,23E)-16-[(2-O-Acetyl-6-deoxy-alpha-L-ribo-hexopyranos-3-ulos-1-yl)oxy]-2,20,25-trihydroxy-9-methyl-19-norlanosta-5,23-diene-3,11,22-trione
• [2-[[(2S,8S,9R,10R,13R,14S,16R,17R)-17-[(E,2R)-2,6-dihydroxy-6-methyl-3-oxohept-4-en-2-yl]-2-hydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-16-yl]oxy]-5-hydroxy-6-methyl-4-oxooxan-3-yl] acetate
• Datisca principle A
• NSC-144153
• NSC144153
• CHEMBL1966757

• Inchi： 1S/C38H54O12/c1-18-27(43)28(44)29(49-19(2)39)32(48-18)50-23-16-35(7)24-12-11-20-21(15-22(40)31(45)34(20,5)6)37(24,9)26(42)17-36(35,8)30(23)38(10,47)25(41)13-14-33(3,4)46/h11,13-14,18,21-24,27,29-30,32,40,43,46-47H,12,15-17H2,1-10H3
• InChI Key： RRPAPBCRZGEXTR-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(C)O1)O)=O)OC(C)=O)C1CC2(C)C3CC=C4C(C)(C)C(C(CC4C3(C)C(CC2(C)C1C(C(C=CC(C)(C)O)=O)(C)O)=O)O)=O

Computed Properties

• Exact Mass: 702.36200
• Monoisotopic Mass: 702.36152715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 50
• Rotatable Bond Count: 8
• Complexity: 1540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 194Ų

Experimental Properties

• PSA: 193.96000
• LogP: 2.55930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides